Cas no 2180093-91-6 (tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate)

• Product Name: tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate
• CAS No: 2180093-91-6
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 5290292
• Update Time: 2026-03-10

tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-c]pyridine-5(4H)-carboxylic acid, 2-amino-6,7-dihydro-4-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate

• Inchi： 1S/C12H19N3O2S/c1-7-9-8(18-10(13)14-9)5-6-15(7)11(16)17-12(2,3)4/h7H,5-6H2,1-4H3,(H2,13,14)
• InChI Key： YOWBUICLJYRXTH-UHFFFAOYSA-N
• SMILES： C1(C)N(C(OC(C)(C)C)=O)CCC2SC(N)=NC1=2

Additional information on tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate

tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate: A Comprehensive Overview

tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate, also known by its CAS number 2180093-91-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyridines, which are heterocyclic structures combining thiazole and pyridine moieties. The presence of a tert-butyl group and an amino substituent in its structure makes it a versatile molecule with potential applications in drug design and development.

The structural complexity of tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate lies in its thiazolopyridine core. This core is characterized by a fused ring system consisting of a pyridine ring and a thiazole ring. The amino group at position 2 and the methyl group at position 4 contribute to the molecule's electronic properties and stereochemistry. The dihydro form at positions 6 and 7 suggests a degree of saturation that may influence the compound's stability and reactivity.

Recent studies have highlighted the potential of thiazolopyridines as scaffolds for developing bioactive molecules. For instance, researchers have explored the role of tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate in modulating enzyme activities and receptor interactions. Its carboxylic acid derivative has shown promise in inhibiting certain kinases, making it a candidate for anti-inflammatory and anticancer drug development.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions and cyclizations. The use of microwave-assisted synthesis has been reported to enhance the efficiency of its preparation. Such methods not only improve yield but also reduce reaction times, making it more feasible for large-scale production.

In terms of biological activity, tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate has demonstrated selectivity towards specific targets in cellular assays. For example, it has been shown to inhibit the growth of certain cancer cell lines by interfering with cell cycle progression. These findings underscore its potential as a lead compound in oncology research.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound.Docking studies have revealed that the amino group plays a critical role in binding to protein targets, while the tert-butyl group contributes to hydrophobic interactions. Such insights are invaluable for optimizing the compound's pharmacokinetic properties.

In conclusion, tert-butyl 2-amino-4-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate represents a promising molecule with diverse applications in medicinal chemistry. Its unique structure and bioactivity make it a subject of ongoing research aimed at harnessing its therapeutic potential.